Cas no 889942-69-2 (5-chloro-2-methyl-1H-Indole-3-carboxylic acid)

5-chloro-2-methyl-1H-Indole-3-carboxylic acid structure
889942-69-2 structure
Product Name:5-chloro-2-methyl-1H-Indole-3-carboxylic acid
CAS No:889942-69-2
MF:C10H8ClNO2
MW:209.629021644592
MDL:MFCD07776610
CID:714319
PubChem ID:28290435
Update Time:2024-10-26

5-chloro-2-methyl-1H-Indole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-chloro-2-methyl-1H-Indole-3-carboxylic acid
    • 1H-Indole-3-carboxylicacid, 5-chloro-2-methyl-
    • 1H-Indole-3-carboxylic acid, 5-chloro-2-methyl-
    • 5-Chloro-2-methyl-1H-indole-3-Carbocylic acid
    • 1H-Indole-3-carboxylic acid, 5-chloro-2-methyl-
    • SCHEMBL613136
    • EN300-116166
    • ALBB-035482
    • AKOS009277692
    • Z1259160835
    • 889942-69-2
    • DTXSID80651231
    • MDL: MFCD07776610
    • Inchi: 1S/C10H8ClNO2/c1-5-9(10(13)14)7-4-6(11)2-3-8(7)12-5/h2-4,12H,1H3,(H,13,14)
    • InChI Key: SNWNOZKZEGWJPD-UHFFFAOYSA-N
    • SMILES: N1C2=C(C=C(Cl)C=C2)C(C(O)=O)=C1C

Computed Properties

  • Exact Mass: 209.0243562g/mol
  • Monoisotopic Mass: 209.0243562g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 5
  • XLogP3: 2.6
  • Topological Polar Surface Area: 53.1Ų

Experimental Properties

  • Density: 1.469
  • Melting Point: NA
  • Boiling Point: 441℃
  • Flash Point: 220℃
  • Vapor Pressure: 0.0±1.1 mmHg at 25°C

5-chloro-2-methyl-1H-Indole-3-carboxylic acid Security Information

5-chloro-2-methyl-1H-Indole-3-carboxylic acid Pricemore >>

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